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Compound of Interest

Compound Name: 9-Vinyl-9H-purine

Cat. No.: B1236784

Disclaimer: This document is intended as a technical guide for researchers, scientists, and drug
development professionals. 9-Vinyl-9H-purine is a specialty chemical for research and
development purposes. A comprehensive, official Material Safety Data Sheet (MSDS) for 9-
Vinyl-9H-purine is not readily available in the public domain. Therefore, this guide has been
compiled from safety data for structurally related compounds, general principles of laboratory
safety, and information extrapolated from synthetic procedures involving purine derivatives.
This compound should be handled with extreme caution, treating it as a potentially hazardous
substance at all times.

Hazard Identification and General Precautions

Due to the absence of specific toxicological data, a thorough risk assessment must be
conducted before handling 9-Vinyl-9H-purine. The purine scaffold is biologically active, and
the vinyl group can be reactive. It should be considered an irritant at a minimum, with unknown
potential for more severe health effects.

General Handling Precautions:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]
e Avoid inhalation of dust or vapors.[1]

e Prevent contact with skin, eyes, and clothing.[2][3]
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dimethylformamide.[2]

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.[2]

Keep the container tightly closed when not in use.[1]

A stock solution, if prepared, may be made by dissolving in organic solvents like DMSO or

Quantitative Data and Physical Properties

Specific physical and toxicological data for 9-Vinyl-9H-purine are not available. The table

below contains information for the parent compound, 9H-Purine, to provide some context.

Property Data (for 9H-Purine) Reference
Molecular Formula CsHaNa4 [2]
Molecular Weight 120.1 g/mol [2]
Appearance Crystalline solid [2]
Purity =295% [2]
UV/Vis Amax: 264 nm [2]

Solubility (Aqueous)

Approx. 10 mg/mL in PBS (pH
7.2)

[2]

Solubility (Organic)

Approx. 30 mg/mL in DMSO

[2]

Approx. 20 mg/mL in DMF

[2]

Storage Temperature

-20°C

[2]

Stability

>4 years at -20°C

[2]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 9-Vinyl-9H-purine and its solutions.
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Equipment

Specification

Eye/Face Protection

Chemical safety goggles or glasses as
described by OSHA's eye and face protection
regulations in 29 CFR 1910.133 or European
Standard EN166.[3]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)
and clothing to prevent skin exposure. A lab coat

is mandatory.[3]

Respiratory Protection

If dust or aerosols may be generated, use a
NIOSH/MSHA or European Standard EN 149

approved respirator.[1]

Storage and Incompatible Materials

Proper storage is crucial to maintain the integrity of the compound and ensure safety.

o Storage: Store in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed

and store locked up.[1] Based on data for the parent purine, storage at -20°C is

recommended for long-term stability.[2]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1][3]

Accidental Release and First Aid Measures
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Situation Procedure

Evacuate personnel to a safe area.[1] Wear
appropriate PPE. Avoid dust formation.[1]

Spill Sweep up the solid material and place it into a
suitable container for disposal.[1] Do not let the

product enter drains.[1]

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes.[3]

Seek immediate medical attention.

Wash off immediately with plenty of soap and
) water for at least 15 minutes.[3] Remove
Skin Contact ) ) o )
contaminated clothing. If irritation persists, seek

medical attention.

) Move to fresh air.[3] If symptoms occur, seek
Inhalation . .
medical attention.

Do not ingest. If swallowed, seek immediate

Ingestion _ _
medical assistance.[1]

Experimental Protocols and Visualizations

The synthesis of 9-substituted purines often involves the reaction of a purine salt with an
appropriate alkylating or vinylating agent. Below is a generalized workflow and a conceptual
safety pathway.

Generalized Synthetic Workflow

The synthesis of 9-substituted purines can be achieved through various methods, including the
Mitsunobu reaction or direct N-alkylation. The following diagram illustrates a generalized
workflow for such a synthesis, which could be adapted for 9-Vinyl-9H-purine.
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Generalized Workflow for Synthesis of 9-Substituted Purines

Preparation
Purine Starting Material Solvent Base
(e.g., 6-chloropurine) (e.g., DMF, THF) (e.g., K2CO3, NaH)

Combine Purine, Base,
and Solvent

'

Add Vinylating Agent
(e.g., vinyl acetate with catalyst
or a vinyl boronic acid)

'

Stir at Controlled Temperature
(e.g., Room Temp to 80°C)

Workup &%urification

Quench Reaction

'

Extraction with
Organic Solvent

'

Dry and Concentrate

'

Purify via Column
Chromatography

Analysis

Characterize Product
(NMR, MS)
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Caption: Generalized workflow for the synthesis of 9-substituted purines.
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Safety and Handling Logical Pathway

This diagram outlines the logical steps for safely handling a compound with limited safety data
like 9-Vinyl-9H-purine.

Safety Pathway for Handling Novel Compounds

Acquire 9-Vinyl-9H-purine

Conduct Risk Assessment
(Assume Hazardous)

Select Appropriate PPE Use Engineering Controls
(Goggles, Gloves, Lab Coat) (Chemical Fume Hood)

Perform Experiment

Store Properly Dispose of Waste
(-20°C, Tightly Sealed) (Follow Institutional Guidelines)

Decontaminate Work Area

Click to download full resolution via product page
Caption: Logical safety pathway for handling compounds with unknown toxicity.

Disposal Considerations

Waste materials should be disposed of in accordance with local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material.
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Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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